Phenyl-2-butynal
Description
The supplied materials detail innovations in NLP, including:
- Transformer architecture , which replaces recurrent/convolutional layers with self-attention.
- BERT and its optimized variant RoBERTa , which leverage bidirectional pretraining for language understanding.
- T5 , a unified text-to-text framework for transfer learning.
- GPT-2 , a large-scale language model demonstrating zero-shot task transfer.
Properties
Molecular Formula |
C10H8O |
|---|---|
Molecular Weight |
144.17 g/mol |
IUPAC Name |
4-phenylbut-2-ynal |
InChI |
InChI=1S/C10H8O/c11-9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7,9H,8H2 |
InChI Key |
DBPSWKQUHMDOJG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CC#CC=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Analysis of Evidence Relevance
The query requests a detailed comparison of Phenyl-2-butynal with structurally similar compounds, including:
- Chemical properties (e.g., reactivity, solubility).
- Synthetic applications.
- Experimental data (e.g., spectroscopic, thermodynamic).
However, the provided evidence:
- Lacks chemical nomenclature, synthesis protocols, or analytical data.
Recommendations for Further Research
To address the query adequately, the following steps are necessary:
Access specialized databases (e.g., SciFinder, Reaxys) for peer-reviewed studies on This compound .
Compare functional groups : Analyze analogs like Phenylpropargyl aldehyde or 2-Butynal derivatives for reactivity differences.
Compile experimental data : Tabulate melting points, IR/NMR spectra, and reaction yields from literature.
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